Cas no 842973-74-4 (3-(2-Fluorophenyl)isoxazole-5-carboxylic acid)

• Product Name: 3-(2-Fluorophenyl)isoxazole-5-carboxylic acid
• CAS No: 842973-74-4
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD06011108
• CID: 1004657
• PubChem ID: 3160255
• Update Time: 2025-09-25

3-(2-Fluorophenyl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)isoxazole-5-carboxylic acid
• 3-(2-Fluoro-phenyl)-isoxazole-5-carboxylic acid
• 3-(2-fluorophenyl)-isoxazole-5-carboxylic acid
• SR-01000325084-1
• NCGC00319408-01
• MFCD06011108
• 3-(2-fluorophenyl)-1,2-oxazole-5-carboxylic acid
• SR-01000325084
• EN300-92834
• 3-(2-fluoro-phenyl)-isoxazole-5-carboxylic acid, AldrichCPR
• SCHEMBL4277391
• LS-03313
• 3-(2-Fluorophenyl)isoxazole-5-carboxylicacid
• AKOS000303340
• 842973-74-4
• A923276
• Z369737534
• BNNODLZYXWQEES-UHFFFAOYSA-N
• AB01315789-02
• 3-(2-FLUOROPHENYL)-5-ISOXAZOLECARBOXYLIC ACID
• DTXSID80390274
• G19816
• STK341641
• BBL039450
• ALBB-009883
• 5-isoxazolecarboxylic acid, 3-(2-fluorophenyl)-

• MDL： MFCD06011108
• Inchi： 1S/C10H6FNO3/c11-7-4-2-1-3-6(7)8-5-9(10(13)14)15-12-8/h1-5H,(H,13,14)
• InChI Key： BNNODLZYXWQEES-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 421.5±35.0 °C at 760 mmHg
• Flash Point: 208.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(2-Fluorophenyl)isoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes